Cas no 1956322-60-3 (7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1956322-60-3
• MF: C₂₀H₁₉F₂NO₂
• MW: 343.36717247963
• CID: 4937303
• Update Time: 2025-05-22

7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C20H19F2NO2/c21-13-6-7-14(15(22)10-13)18-16-8-9-17(19(18)20(24)25)23(16)11-12-4-2-1-3-5-12/h1-7,10,16-19H,8-9,11H2,(H,24,25)
• InChI Key： WIHREFRPKLQFLJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(C(=O)O)C2CCC1N2CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Additional information on 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Comprehensive Overview of 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1956322-60-3)

The compound 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1956322-60-3) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its azabicyclo[2.2.1]heptane core, combined with benzyl and difluorophenyl substituents, makes it a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and enzyme modulation, aligning with current trends in precision medicine.

One of the key features of this compound is its rigid bicyclic structure, which enhances binding affinity to biological targets. The presence of fluorine atoms in the 2,4-difluorophenyl group improves metabolic stability and bioavailability, addressing a common challenge in drug development. Recent studies highlight its potential as a GABA receptor modulator, a hot topic in neuroscience due to the growing demand for novel anxiolytics and antiepileptics. This aligns with frequent searches like "new GABA modulators 2023" or "fluorinated CNS drugs", reflecting user interest in cutting-edge therapeutics.

From a synthetic chemistry perspective, the 7-azabicyclo[2.2.1]heptane framework is challenging yet rewarding to construct. Modern catalyzed asymmetric synthesis methods, such as organocatalysis or transition-metal catalysis, are often employed to achieve high enantiopurity—a critical factor given the rising demand for chiral drugs. The carboxylic acid moiety further allows for derivatization into esters or amides, expanding its utility in structure-activity relationship (SAR) studies. These aspects resonate with queries like "how to synthesize azabicyclo compounds" or "role of fluorine in drug design".

In drug formulation, the compound’s logP and pKa values suggest balanced lipophilicity for blood-brain barrier penetration, a recurring theme in forums discussing "CNS drug optimization". Its molecular weight (~357 g/mol) falls within the desirable range for oral bioavailability, per Lipinski’s Rule of Five. These properties make it a candidate for neurodegenerative disease research, particularly amid rising global concerns about Alzheimer’s and Parkinson’s therapies. Searches like "small molecules for neurodegeneration" underscore this relevance.

Beyond therapeutics, 1956322-60-3 is also explored in chemical biology as a tool compound. Its ability to selectively interact with protein targets aids in elucidating pathways like neurotransmission or immune response. This dual utility—as both a drug lead and a probe—mirrors the industry’s shift toward multifunctional molecules, a trend reflected in keywords such as "versatile scaffolds in drug discovery".

In summary, 7-Benzyl-3-(2,4-difluorophenyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid exemplifies innovation in medicinal chemistry. Its structural complexity, fluorine-enhanced pharmacokinetics, and applicability to CNS disorders position it at the forefront of modern research. As the scientific community prioritizes targeted therapies and sustainable synthesis, this compound offers a template for addressing unmet medical needs while adhering to green chemistry principles—a synergy likely to drive future breakthroughs.